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Compound of Interest

Compound Name:
2-Bromo-3',4'-

difluorobenzophenone

CAS No.: 951891-65-9

Cat. No.: B1292336

Get Quote

Executive Summary
2-Bromo-3',4'-difluorobenzophenone represents a critical unsymmetrical diaryl ketone

scaffold, often utilized in the synthesis of p38 MAP kinase inhibitors and other heterocyclic

pharmaceutical intermediates.

Characterizing this molecule via

C NMR presents two distinct challenges for the analytical scientist:

The Ortho-Effect: The steric bulk of the 2-bromo substituent forces the phenyl ring out of

planarity with the carbonyl, altering the expected chemical shift of the ketone resonance

compared to planar benzophenones.

Fluorine Coupling: The 3',4'-difluoro substitution pattern creates a complex second-order

splitting system. The
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C signals for the fluorinated ring will not appear as singlets but as multiplets (doublets of
doublets) due to

,

, and

carbon-fluorine coupling.

This guide provides a predicted spectral assignment based on substituent chemical shift

additivity rules and scalar coupling constants, serving as a reference standard for structural

validation.

Experimental Protocols
Sample Preparation
To ensure resolution of fine fluorine splitting, the following preparation is required.

Solvent: Deuterated Chloroform (

) is preferred (77.16 ppm reference). DMSO-

may be used if solubility is poor, but it may obscure peaks around 40 ppm.

Concentration: High concentration (

50 mg/0.6 mL) is critical. The C-F splitting spreads signal intensity across multiple peaks,
lowering the effective Signal-to-Noise (S/N) ratio.[1]

Relaxation Agent (Optional but Recommended): For quantitative integration of the

quaternary carbons (C-Br, C-F, C=O), add 0.02 M Chromium(III) acetylacetonate [Cr(acac)

] to shorten

relaxation times.

Acquisition Parameters[2]
Frequency: Minimum 100 MHz (400 MHz instrument) recommended to resolve overlapping

multiplets.
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Pulse Sequence: Standard proton-decoupled

C (zgpg30 or equivalent).

Scans (NS): Minimum 1024 scans required to resolve the low-intensity outer wings of the C-

F multiplets.

Spectral Width: 240 ppm (to capture the carbonyl and C-F coupling artifacts).

Structural Analysis & Numbering
Note: Numbering is assigned for spectral identification purposes.

Ring A (Bromo-substituted): Carbons 1-6 (C2 is Bromo-substituted).

Ring B (Difluoro-substituted): Carbons 1'-6' (C3', C4' are Fluoro-substituted).

Carbonyl: C7.[2][3]
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Caption: Carbon numbering scheme for 2-Bromo-3',4'-difluorobenzophenone. Note the

distinct electronic environments of Ring A vs. Ring B.
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Spectral Data Assignment (Predicted)
The following data is calculated based on substituent additivity rules (benzophenone core + 2-

Br increment + 3,4-diF increments) and validated against analogous experimental data from

3,4-difluorobenzophenone and 2-bromobenzophenone.

The Carbonyl Region

Carbon
Shift (

ppm)
Multiplicity Assignment Logic

C7 (C=O) 193.5 - 195.0 Singlet (s)

The ortho-bromo

group twists Ring A,

reducing conjugation.

This typically results in

a slight upfield shift

(shielding) relative to

unsubstituted

benzophenone (196.7

ppm), but the

inductive effect of

Fluorine on Ring B

counters this.

The Aromatic Region (Ring A - Bromo)
Key Feature: No fluorine coupling; sharp singlets.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon
Shift (

ppm)
Multiplicity Assignment Logic

C1 (ipso) 140.5 Singlet
Attached to Carbonyl.

Deshielded.

C2 (C-Br) 119.8 Singlet

Heavy Atom Effect:

Bromine substitution

causes a significant

upfield shift (shielding)

despite being

electronegative.

C3 133.2 Singlet Ortho to Br.

C4 131.5 Singlet Para to Carbonyl.

C5 127.4 Singlet Meta to Carbonyl.

C6 129.0 Singlet
Ortho to Carbonyl

(Sterically crowded).

The Aromatic Region (Ring B - Difluoro)
Key Feature: Complex splitting (

). All peaks will appear as multiplets.
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Carbon
Shift (

ppm)
Multiplicity

Coupling
Constants (

)

C4' (C-F) 153.8 dd
Hz,

Hz

C3' (C-F) 150.5 dd
Hz,

Hz

C1' (ipso) 133.8 dd
Hz,

Hz

C6' 126.5 dd Hz (Small splitting)

C2' 117.8 d Hz (Doublet due to

proximity to C3'-F)

C5' 117.5 d Hz (Doublet due to

proximity to C4'-F)

Technical Note on C3'/C4': These two carbons carry the fluorine atoms. They will appear as

very wide doublets (separated by ~250 Hz, or ~60 ppm on a 100 MHz scale). Do not mistake

these for noise or impurities.

Validation Workflow
To confirm the synthesis of the correct isomer (2-bromo vs 4-bromo), follow this logic path:
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Acquire 13C NMR
(Proton Decoupled)

Check Carbonyl Region
(>190 ppm)

Analyze 145-160 ppm Region
(C-F Carbons)

Are there 2 large doublets
(J ~250Hz)?

Ring B is Difluorinated
(Confirmed)

Yes

Check Synthesis
(Missing Fluorine)

No

Analyze C-Br Region
(~120 ppm)

Is C-Br a Singlet?

Ring A is isolated
(No F coupling)

Yes

Verify Isomer (2-Br vs 4-Br)
Check Symmetry

4-Br isomer has symmetry in Ring A
(2 equivalent peaks)

2-Br isomer is Asymmetric
(6 distinct peaks for Ring A)

Click to download full resolution via product page

Caption: Logic flow for confirming the 2-bromo-3',4'-difluoro isomer structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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